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Cat. No.: B3324188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ABBV-4083, also known as flubentylosin, is a novel analog of the macrolide antibiotic Tylosin

A. It has demonstrated potent activity against Wolbachia, an endosymbiotic bacterium essential

for the fertility and survival of filarial nematodes that cause onchocerciasis (river blindness) and

lymphatic filariasis (elephantiasis).[1][2][3] By targeting Wolbachia, ABBV-4083 acts as an

indirect macrofilaricide, leading to the sterilization of adult female worms and a subsequent

reduction in microfilariae levels.[2] Preclinical studies in various animal models, including

murine models, have shown that ABBV-4083 is superior to doxycycline, the standard anti-

Wolbachia therapy, by achieving significant bacterial depletion with shorter treatment regimens.

[1] These application notes provide detailed protocols for the dosing and evaluation of ABBV-
4083 in murine models based on published preclinical data.

Mechanism of Action
ABBV-4083 is a bacteriostatic inhibitor of protein synthesis in Wolbachia. It is believed to act

similarly to other macrolide antibiotics by binding to the 50S ribosomal subunit of the bacterium,

thereby preventing protein elongation. This disruption of essential protein synthesis ultimately

leads to the depletion of the Wolbachia population within the filarial worms. The loss of these

essential endosymbionts impairs worm embryogenesis, leading to sterility in adult female

worms and a reduction in microfilariae, and eventually, the death of the adult worms.
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Mechanism of Action of ABBV-4083
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Experimental Workflow for ABBV-4083 Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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